Cas no 5320-64-9 (N,N'-bis(3-methylphenyl)quinoxaline-2,3-diamine)

N,N'-bis(3-methylphenyl)quinoxaline-2,3-diamine structure
5320-64-9 structure
Product Name:N,N'-bis(3-methylphenyl)quinoxaline-2,3-diamine
CAS No:5320-64-9
MF:C22H20N4
MW:340.421004295349
CID:1581341
PubChem ID:794763
Update Time:2025-04-21

N,N'-bis(3-methylphenyl)quinoxaline-2,3-diamine Chemical and Physical Properties

Names and Identifiers

    • N,N'-bis(3-methylphenyl)quinoxaline-2,3-diamine
    • 2,3-Quinoxalinediamine, N~2~,N~3~-bis(3-methylphenyl)-
    • 4,6-dichloro-2-benzofuran-1,3-dione
    • N~2~,N~3~-Bis(3-methylphenyl)quinoxaline-2,3-diamine
    • Oprea1_187537
    • STL326058
    • Oprea1_045480
    • AKOS003211910
    • DTXSID90967714
    • 5320-64-9
    • SCHEMBL17503351
    • Inchi: 1S/C22H20N4/c1-15-7-5-9-17(13-15)23-21-22(24-18-10-6-8-16(2)14-18)26-20-12-4-3-11-19(20)25-21/h3-14H,1-2H3,(H,23,25)(H,24,26)
    • InChI Key: WIMJWYKJGMYYNS-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=C(C)C=1)C1C(=NC2C=CC=CC=2N=1)NC1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 340.169
  • Monoisotopic Mass: 340.168797
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8
  • XLogP3: 5.7

Experimental Properties

  • Density: 1.239
  • Boiling Point: 494.7°C at 760 mmHg
  • Flash Point: 253°C
  • Refractive Index: 1.721
  • PSA: 49.84
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